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Compound of Interest

2,3,5,6-Tetramethylphenylboronic
Compound Name: d
aci

Cat. No.: B174939

An In-depth Technical Guide on the Solubility of 2,3,5,6-Tetramethylphenylboronic Acid in
Organic Solvents

Introduction

2,3,5,6-Tetramethylphenylboronic acid, a member of the boronic acid class of compounds, is
a valuable reagent in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions
to form carbon-carbon bonds. The solubility of this reagent in various organic solvents is a
critical parameter for researchers and drug development professionals, influencing reaction
kinetics, product yields, purification strategies, and formulation development. This technical
guide provides a comprehensive overview of the expected solubility of 2,3,5,6-
tetramethylphenylboronic acid, alongside detailed experimental protocols for its quantitative
determination. While specific quantitative solubility data for 2,3,5,6-tetramethylphenylboronic
acid is not readily available in the public domain, this guide extrapolates likely solubility
characteristics based on the behavior of structurally similar boronic acids and provides the
necessary tools for researchers to determine these values empirically.

Physicochemical Properties
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Property Value

CAS Number 197223-36-2[1][2][3]
Molecular Formula C10H15BO2[2][3]
Molecular Weight 178.04 g/mol [1][2][3]
Appearance Solid[1]

Melting Point 145-148 °CJ[1]

Expected Solubility Profile

Boronic acids generally exhibit higher solubility in polar organic solvents compared to nonpolar
hydrocarbon solvents.[4] The four methyl groups on the phenyl ring of 2,3,5,6-
tetramethylphenylboronic acid increase its lipophilicity compared to unsubstituted
phenylboronic acid. This structural feature suggests a potentially enhanced solubility in less
polar organic solvents relative to its parent compound. However, the polar boronic acid
functional group will still dominate its solubility behavior, favoring interactions with polar

solvents.

The following table summarizes the expected qualitative solubility of 2,3,5,6-
tetramethylphenylboronic acid in a range of common organic solvents, based on general

trends for similar compounds.
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Solvent Polarity Expected Solubility
Methanol High High

Ethanol High High

Acetone High High[5]
Tetrahydrofuran (THF) Medium High
Acetonitrile Medium Medium to High
Dichloromethane (DCM) Medium Medium
Chloroform Medium Medium[5]
Toluene Low Low to Medium
Hexane Low Low
Methylcyclohexane Low Very Low[5]

Experimental Protocol for Solubility Determination

A reliable method for determining the solubility of a solid compound in an organic solvent is the
dynamic (synthetic) method. This technique involves visually or instrumentally observing the
temperature at which a solid solute completely dissolves in a solvent at a known concentration
upon controlled heating.[4][6][7]

Materials and Apparatus
e 2,3,5,6-Tetramethylphenylboronic acid (high purity)

» High-purity, anhydrous organic solvents

« Analytical balance (precision 0.1 mq)

o Glass vials or test tubes with airtight seals
e Magnetic stirrer and stir bars

o Controlled temperature bath with a programmable temperature ramp (precision £0.1 °C)
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o Calibrated thermometer or thermocouple (precision £0.1 °C)

e Luminance probe or turbidity sensor (optional, for higher precision)[5][6][7]

Procedure

e Sample Preparation:

[¢]

Accurately weigh a specific amount of 2,3,5,6-tetramethylphenylboronic acid into a
glass vial.

[¢]

Add a precise volume or weight of the desired organic solvent to the vial to achieve a
known concentration or mole fraction.

[¢]

Add a small magnetic stir bar.

[e]

Seal the vial tightly to prevent solvent evaporation.[6]

e Solubility Measurement:

o

Place the sealed vial in the controlled temperature bath.
o Begin stirring the mixture at a constant rate.

o Slowly increase the temperature of the bath at a controlled rate (e.g., 0.2-0.5 °C/min) to
ensure thermal equilibrium.[6]

o Monitor the solution for the disappearance of the last solid particles. The temperature at
which the solution becomes completely clear is the solubility temperature for that specific
concentration.

o For higher accuracy, a luminance probe or turbidity sensor can be used to detect the
precise point of complete dissolution.[5][7]

o Data Analysis:

o Repeat the measurement for several different concentrations of 2,3,5,6-
tetramethylphenylboronic acid in the same solvent.
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o Plot the solubility (in g/L, mol/L, or mole fraction) as a function of temperature to construct
a solubility curve.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility
using the dynamic method.
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Caption: Workflow for solubility determination.

Conclusion

Understanding the solubility of 2,3,5,6-tetramethylphenylboronic acid is fundamental for its
effective use in research and development. While specific quantitative data is sparse, the
general principles of boronic acid solubility, combined with the detailed experimental protocol
provided, empower scientists to make informed decisions regarding solvent selection and to
precisely determine solubility in their systems of interest. The provided workflow and
methodologies offer a robust framework for generating reliable solubility data, facilitating
process optimization and the successful application of this important synthetic building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2,3,5,6-Tetramethylphenylboronic acid solubility in
organic solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174939#2-3-5-6-tetramethylphenylboronic-acid-
solubility-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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